Cas no 185447-55-6 (Phenol, 4-[1-(aminomethyl)ethenyl]-)

Phenol, 4-[1-(aminomethyl)ethenyl]-, is a versatile aromatic compound featuring both phenolic and amino-functionalized ethenyl groups. Its bifunctional structure enables reactivity in diverse chemical applications, including polymer synthesis, pharmaceutical intermediates, and specialty coatings. The presence of the aminomethyl group enhances its utility as a precursor for further derivatization, while the phenolic moiety offers stability and compatibility with crosslinking reactions. This compound is particularly valuable in fine chemical synthesis due to its balanced reactivity and potential for selective modifications. Its structural features make it suitable for applications requiring controlled functionalization, such as adhesives, resins, or bioactive molecule development. Proper handling is advised due to the reactivity of its functional groups.
Phenol, 4-[1-(aminomethyl)ethenyl]- structure
185447-55-6 structure
Product Name:Phenol, 4-[1-(aminomethyl)ethenyl]-
CAS No:185447-55-6
MF:C9H11NO
MW:149.189742326736
CID:3828506
PubChem ID:13737682
Update Time:2025-10-28

Phenol, 4-[1-(aminomethyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[1-(aminomethyl)ethenyl]-
    • CHEMBL330118
    • 4-(3-aminoprop-1-en-2-yl)phenol
    • EN300-1857345
    • AKOS006362974
    • 4-(1-Aminomethyl-vinyl)-phenol
    • SCHEMBL7039072
    • 185447-55-6
    • BDBM50017827
    • 2-(4-hydroxyphenyl)prop-2-enylamine
    • Inchi: 1S/C9H11NO/c1-7(6-10)8-2-4-9(11)5-3-8/h2-5,11H,1,6,10H2
    • InChI Key: WTPAXJCOBYAKAB-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C(=C)CN

Computed Properties

  • Exact Mass: 149.084063974g/mol
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.2Ų

Phenol, 4-[1-(aminomethyl)ethenyl]- Pricemore >>

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Additional information on Phenol, 4-[1-(aminomethyl)ethenyl]-

Comprehensive Overview of Phenol, 4-[1-(aminomethyl)ethenyl]- (CAS No. 185447-55-6): Properties, Applications, and Industry Insights

Phenol, 4-[1-(aminomethyl)ethenyl]- (CAS No. 185447-55-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, often referred to as a vinylbenzylamine derivative, combines a phenolic hydroxyl group with an aminomethyl functional group, making it a versatile intermediate for synthesizing more complex molecules. Its molecular formula and structural properties enable applications ranging from drug development to advanced material science.

One of the most searched questions about Phenol, 4-[1-(aminomethyl)ethenyl]- revolves around its synthetic pathways and industrial-scale production. Researchers frequently explore its role as a building block in medicinal chemistry, particularly for designing targeted therapeutics. The compound's reactive sites allow for modifications that can enhance bioavailability or binding affinity, aligning with current trends in precision medicine and small-molecule drug discovery.

In the context of green chemistry, Phenol, 4-[1-(aminomethyl)ethenyl]- is also studied for its potential in sustainable synthesis. With growing demand for eco-friendly chemical processes, this compound's derivatives are being evaluated for catalytic applications and biodegradable materials. Recent publications highlight its utility in polymer chemistry, where it serves as a crosslinking agent or monomer for high-performance resins.

From an analytical perspective, the spectroscopic characterization of CAS No. 185447-55-6 is a common topic in academic forums. Techniques like NMR, HPLC, and mass spectrometry are critical for verifying its purity and structure. These methods are essential for quality control in pharmaceutical manufacturing, where even minor impurities can impact drug efficacy and safety profiles.

The compound's stability under various conditions is another area of interest. Studies focus on its thermal degradation patterns and solubility in different solvents, which are crucial for formulation development. Such data is vital for industries aiming to optimize storage conditions or delivery systems for end products.

Emerging trends also link Phenol, 4-[1-(aminomethyl)ethenyl]- to nanotechnology applications. Its functional groups can anchor nanoparticles or modify surfaces, enabling innovations in sensor technology and drug delivery carriers. This aligns with the broader shift toward multifunctional materials in biomedical engineering.

For researchers seeking supplier information or technical data sheets, it's important to note that CAS No. 185447-55-6 is available through specialized chemical distributors with strict quality certifications. Compliance with REACH and other regulatory standards ensures its safe handling in laboratory and industrial settings.

In summary, Phenol, 4-[1-(aminomethyl)ethenyl]- represents a nexus of chemical innovation and practical utility. Its adaptability across drug design, material science, and sustainable chemistry positions it as a compound of enduring relevance. As industries prioritize efficiency and sustainability, this molecule will likely remain a focal point for interdisciplinary research.

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